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Compound of Interest

Compound Name: Lilial

Cat. No.: B1675391

Essential Safety and Handling Guide for Lilial

This guide provides immediate, essential safety protocols and logistical information for handling
Lilial (also known as Butylphenyl methylpropional or p-BMHCA) in a laboratory setting.
Adherence to these procedures is critical for ensuring the safety of all personnel.

Understanding the Hazards

Lilial is a synthetic fragrance ingredient classified with several significant health hazards. Due
to its classification as a substance with potential reproductive toxicity (CMR 1B), its use in
cosmetics has been banned in the European Union and the United Kingdom.[1][2][3][4] It is
crucial to handle this chemical with appropriate caution.

Table 1: Hazard Classification for Lilial
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.[5]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

. L H317: May cause an allergic
Skin Sensitization Category 1/1B ] )
skin reaction.

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation.

H361: Suspected of damaging

Reproductive Toxicity Category 1B/2 - )
fertility or the unborn child.

) H411/H412: Toxic/Harmful to
Hazardous to the Aquatic ) o ] ]
) Chronic 2/3 aquatic life with long lasting
Environment
effects.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against exposure. All personnel must wear
the following PPE when handling Lilial.

Table 2: Required Personal Protective Equipment (PPE) for Handling Lilial
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PPE Category Specification Rationale

Protects against skin irritation
and sensitization. Since
specific breakthrough time
data for Lilial is not readily
available, it is recommended to
use gloves suitable for

B antion Chemical-resistant gloves aldehydes and to change them

(e.g., Nitrile, Neoprene). immediately after

contamination or regular
intervals. For splash
protection, disposable nitrile
gloves are acceptable but
must be replaced promptly

upon contact.

Safety glasses with side
Protects eyes from splashes

Eye & Face Protection shields or chemical splash o
and irritation.
goggles.
Protects skin and personal
clothing from contamination.
Skin & Body Protection Standard laboratory coat. Impervious clothing is

recommended for larger

quantities.

Use a NIOSH-approved

] ) respirator if ventilation is
) ] Not required with adequate ) o
Respiratory Protection o insufficient to control vapor
ventilation. ) ) )
inhalation or during aerosol

generation.

Safe Handling and Operational Plan

All manipulations involving Lilial must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood.

Step-by-Step Handling Procedure:
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Preparation:

o Ensure the work area (chemical fume hood) is clean and uncluttered.

o Verify that an eye wash station and safety shower are accessible.

o Don all required PPE as specified in Table 2.

Handling:

o

Avoid direct contact with skin and eyes.

[¢]

Do not inhale vapors or mists.

[e]

Keep the container tightly closed when not in use.

[e]

Do not eat, drink, or smoke in the handling area.

Storage:

o Store in the original, tightly sealed container in a cool, dry place away from light and heat.

o Store away from incompatible materials and sources of ignition.

Spill Management:

o For small spills, contain the spillage immediately using a non-combustible absorbent
material (e.g., sand, earth, vermiculite).

o Collect the absorbed material and place it into a suitable, sealed container for disposal.

o Avoid allowing the substance to enter drains or waterways.

First Aid:

o If on skin: Wash immediately with plenty of soap and water. If skin irritation or a rash
occurs, seek medical attention.
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o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

o If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth. Do NOT

induce vomiting.

o If inhaled: Move the person to fresh air and keep them comfortable for breathing.

Disposal Plan

All Lilial waste, including contaminated absorbent materials and empty containers, must be

treated as hazardous waste.
» Waste Collection: Collect all chemical waste in sealed, properly labeled containers.

o Disposal Route: Dispose of contents and container in accordance with all local, state, and
federal environmental regulations. Do not release into the environment.

Workflow for Safe Handling of Lilial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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